Cas no 105540-41-8 (3-Isopropyl-5-methyl-1-benzo[b]furan)

• Product Name: 3-Isopropyl-5-methyl-1-benzo[b]furan
• CAS No: 105540-41-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 893708
• PubChem ID: 57593985
• Update Time: 2024-02-29

3-Isopropyl-5-methyl-1-benzo[b]furan Chemical and Physical Properties

Names and Identifiers

• Benzofuran,3-isopropyl-5-methyl-(6CI)
• 3-Isopropyl-5-methyl-1-benzo[b]furan

• Inchi： 1S/C12H14O/c1-8(2)11-7-13-12-5-4-9(3)6-10(11)12/h4-8H,1-3H3
• InChI Key： GVBLFVXPJJTZEO-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=C(C)C=CC1=2)C(C)C

Computed Properties

• Exact Mass: 174.104
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans